Cas no 1569269-03-9 (Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester)
1569269-03-9 structure
Product Name:Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester
CAS No:1569269-03-9
MF:C18H23N5O9
MW:453.403324365616
CID:6657895
PubChem ID:76310273
Update Time:2024-03-02
Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester Chemical and Physical Properties
Names and Identifiers
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- (2R,3R,3aS,4aR,7S,8aR,9aR)-Methyl 2-(6-amino-9H-purin-9-yl)-4a,5,5-trihydroxy-3-methoxydecahydrofuro[3,2-b]pyrano[2,3-e]pyran-7-carboxylate
- 1569269-03-9
- 9'-deoxy-8',8'-dihydroxyherbicidin B
- CHEMBL3109446
- methyl (1R,3S,4R,5R,7R,9R,11S)-5-(6-aminopurin-9-yl)-1,13,13-trihydroxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
- CHEBI:208468
- Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester
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- Inchi: 1S/C18H23N5O9/c1-28-12-11-7(31-15(12)23-6-22-10-13(19)20-5-21-14(10)23)3-9-18(27,32-11)17(25,26)4-8(30-9)16(24)29-2/h5-9,11-12,15,25-27H,3-4H2,1-2H3,(H2,19,20,21)
- InChI Key: AZYCCECPGKXFKD-UHFFFAOYSA-N
- SMILES: COC1C(N2C3C(=C(N=CN=3)N)N=C2)OC2C1OC1(C(O)(O)CC(C(OC)=O)OC1C2)O
Computed Properties
- Exact Mass: 453.14957733g/mol
- Monoisotopic Mass: 453.14957733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 194Ų
Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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